molecular formula C6H4ClN3OS B2418153 2-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one CAS No. 1691673-42-3

2-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one

Cat. No. B2418153
CAS RN: 1691673-42-3
M. Wt: 201.63
InChI Key: DALVYSNAVDNQEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one” is a chemical compound with the CAS Number: 1691673-42-3 . It has a molecular weight of 201.64 . The IUPAC name for this compound is 2-chloro-5H-pyrimido[4,5-b][1,4]thiazin-6(7H)-one .


Molecular Structure Analysis

The InChI code for “2-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one” is 1S/C6H4ClN3OS/c7-6-8-1-3-5(10-6)12-2-4(11)9-3/h1H,2H2,(H,9,11) . This code represents the molecular structure of the compound.


Physical And Chemical Properties Analysis

The compound is a powder at room temperature . It is stored at room temperature .

Scientific Research Applications

Synthesis and Derivatives

  • Condensation Reactions : The compound has been synthesized through condensation reactions. For instance, 6-substituted 5-aminopyrimidine-4(3H)-thiones have been condensed with chloroacetic acid to produce 4-substituted derivatives of this compound (Clark & Southon, 1974).

  • Formation of Diones and Triones : Acidic hydrolysis of certain derivatives leads to the formation of 4,6(3H,7H)-diones and 2,4,6(1H,3H,7H)-triones, which are relevant for further chemical modifications (Clark & Southon, 1974).

  • Creation of Heterocyclic Structures : The compound has been used in the synthesis of various heterocyclic structures like pyrimido[4,5-b] and pyrido[2,3-b]1,4-thiazines (Levkovskaya et al., 1983).

Biological Applications

  • Antimicrobial Activity : Some derivatives synthesized using this compound have shown promising antimicrobial activity (Sayed et al., 2006).

  • Antitumor Activity : Derivatives of 6-oxopyrimido[4,5-b]thiazines, including this compound, have been found to possess antitumor activity and act as folic antagonists (Traven' et al., 1984).

  • In Vitro Antibacterial Evaluation : New classes of derivatives have been synthesized for in vitro antibacterial evaluation, indicating the compound's utility in medicinal chemistry (Etemadi et al., 2016).

Chemical Characterization and Studies

  • Mass Spectra Analysis : Mass spectra of derivatives like 5H-pyrimido[4,5-b][1,4]thiazine-4,6(3H,7H)-diones have been detailed, providing insights into their chemical structure and fragmentation pathways (Clark et al., 1974).

  • NMR and Spectroscopic Data : The nuclear magnetic resonance (NMR) and other spectroscopic data of derivatives have been studied, helping in understanding their chemical behavior and structure (Karimian & Eshghi, 2017).

  • Distribution in the Body : Studies involving the distribution of these compounds in the body have been conducted, which is crucial for understanding their pharmacokinetics and potential medicinal applications (Korolev et al., 2004).

Safety and Hazards

The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

2-chloro-5H-pyrimido[4,5-b][1,4]thiazin-6-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4ClN3OS/c7-6-8-1-3-5(10-6)12-2-4(11)9-3/h1H,2H2,(H,9,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DALVYSNAVDNQEV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)NC2=CN=C(N=C2S1)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4ClN3OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

201.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1691673-42-3
Record name 2-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.